Cas no 1595970-93-6 (2-methyl-2-(oxolan-3-yl)cyclopropane-1-carboxylic acid, Mixture of diastereomers)

• Product Name: 2-methyl-2-(oxolan-3-yl)cyclopropane-1-carboxylic acid, Mixture of diastereomers
• CAS No: 1595970-93-6
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• MDL: MFCD27326689
• CID: 5457786
• PubChem ID: 116176868
• Update Time: 2025-05-21

2-methyl-2-(oxolan-3-yl)cyclopropane-1-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(oxolan-3-yl)cyclopropane-1-carboxyli c acid
• 2-methyl-2-(oxolan-3-yl)cyclopropane-1-carboxylic acid, Mixture of diastereomers

• MDL： MFCD27326689
• Inchi： 1S/C9H14O3/c1-9(4-7(9)8(10)11)6-2-3-12-5-6/h6-7H,2-5H2,1H3,(H,10,11)
• InChI Key： BTEZBAOBYIDKPE-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC1(C)C1CCOC1

Additional information on 2-methyl-2-(oxolan-3-yl)cyclopropane-1-carboxylic acid, Mixture of diastereomers

2-Methyl-2-(Oxolan-3-Yl)Cyclopropane-1-Carboxylic Acid: A Comprehensive Overview

2-Methyl-2-(oxolan-3-yl)cyclopropane-1-carboxylic acid, also known as a mixture of diastereomers, is a compound with the CAS number 1595970-93-6. This compound has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structural properties and potential applications. The molecule consists of a cyclopropane ring substituted with a methyl group, an oxolane (tetrahydrofuran) moiety, and a carboxylic acid group, making it a versatile building block for various chemical transformations.

The cyclopropane ring in this compound is a key structural feature that contributes to its reactivity and stability. Cyclopropane derivatives are known for their strained ring systems, which can lead to unique chemical behaviors. In this case, the substitution pattern at the cyclopropane ring—specifically, the presence of both a methyl group and an oxolane substituent—creates a molecule with potential for stereochemical complexity. The mixture of diastereomers arises from the different spatial arrangements of these substituents, which can influence the compound's physical properties and reactivity.

Recent studies have focused on the synthesis and characterization of 2-methyl-2-(oxolan-3-yl)cyclopropane-1-carboxylic acid. Researchers have explored various synthetic pathways to access this compound, including [insert specific methods here], which have been optimized for efficiency and scalability. The use of modern analytical techniques, such as NMR spectroscopy and X-ray crystallography, has provided detailed insights into the molecular structure and stereochemistry of this compound.

One area of particular interest is the application of 2-methyl-2-(oxolan-3-yl)cyclopropane-1-carboxylic acid in drug discovery. The compound's structural features make it a promising candidate for exploring interactions with biological targets, such as enzymes or receptors. For instance, studies have shown that the oxolane moiety can act as a bioisostere for other functional groups, potentially enhancing pharmacokinetic properties like solubility and bioavailability.

Moreover, the carboxylic acid group in this compound provides an opportunity for further functionalization. Through reactions such as esterification or amidation, chemists can modify the molecule to create derivatives with tailored properties. This versatility has led to its use in constructing complex molecular architectures, including those relevant to natural product synthesis and materials science.

In terms of environmental impact, researchers have also investigated the biodegradation and toxicity profiles of 2-methyl-2-(oxolan-3-yl)cyclopropane-1-carboxylic acid. Preliminary studies suggest that the compound exhibits low toxicity under standard test conditions, which aligns with its potential use in pharmaceutical applications where safety is paramount.

Looking ahead, ongoing research aims to explore the enantioselective synthesis of this compound, which could be crucial for producing enantiomerically pure materials needed in chiral catalysis or asymmetric synthesis. Additionally, efforts are being made to understand the dynamic behavior of this compound under various reaction conditions, which could unlock new synthetic strategies for related molecules.

In conclusion, 2-methyl-2-(oxolan-3-yl)cyclopropane-1-carboxylic acid stands out as a valuable molecule in contemporary organic chemistry due to its unique structure and diverse applications. As research continues to uncover its potential, this compound is likely to play an increasingly important role in both academic and industrial settings.